Beryllium oxide
Beryllium oxide
Beryllium Oxide is a white colored, crystalline, inorganic compound that emits toxic fumes of beryllium oxides upon heating. Beryllium oxide is widely used in industry due to its low density and high thermal and electrical conductivity. It is used in high-technology ceramics, electronic heat sinks, electrical insulators, high-power devices, high-density electrical circuits, microwaves, X-ray windows, nuclear reactor fuels and for various aerospace and military applications. Inhalation exposure to its dust irritates the nose, throat and lungs and can cause pneumonitis. Prolonged exposure can result in a chronic beryllium disease called berylliosis causing granuloma and fibrosis formation in the lungs. Beryllium is associated with an increased risk of developing lung cancer. (NCI05)
Beryllium oxide is an odorless white solid. Sinks in water. (USCG, 1999)
Beryllium oxide is a beryllium molecular entity consisting of beryllium (+2 oxidation state) and oxide in the ratio 1:1. In the solid state, BeO adopts the hexagonal wurtzite structure form while in the vapour phase, it is present as discrete diatomic covalent molecules. It has a role as a carcinogenic agent. It is a beryllium molecular entity and a metal oxide.
Beryllium oxide is an odorless white solid. Sinks in water. (USCG, 1999)
Beryllium oxide is a beryllium molecular entity consisting of beryllium (+2 oxidation state) and oxide in the ratio 1:1. In the solid state, BeO adopts the hexagonal wurtzite structure form while in the vapour phase, it is present as discrete diatomic covalent molecules. It has a role as a carcinogenic agent. It is a beryllium molecular entity and a metal oxide.
Brand Name:
Vulcanchem
CAS No.:
1304-56-9
VCID:
VC20938129
InChI:
InChI=1S/Be.O
SMILES:
[Be]=O
Molecular Formula:
BeO
Molecular Weight:
25.012 g/mol
Beryllium oxide
CAS No.: 1304-56-9
Cat. No.: VC20938129
Molecular Formula: BeO
Molecular Weight: 25.012 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Beryllium Oxide is a white colored, crystalline, inorganic compound that emits toxic fumes of beryllium oxides upon heating. Beryllium oxide is widely used in industry due to its low density and high thermal and electrical conductivity. It is used in high-technology ceramics, electronic heat sinks, electrical insulators, high-power devices, high-density electrical circuits, microwaves, X-ray windows, nuclear reactor fuels and for various aerospace and military applications. Inhalation exposure to its dust irritates the nose, throat and lungs and can cause pneumonitis. Prolonged exposure can result in a chronic beryllium disease called berylliosis causing granuloma and fibrosis formation in the lungs. Beryllium is associated with an increased risk of developing lung cancer. (NCI05) Beryllium oxide is an odorless white solid. Sinks in water. (USCG, 1999) Beryllium oxide is a beryllium molecular entity consisting of beryllium (+2 oxidation state) and oxide in the ratio 1:1. In the solid state, BeO adopts the hexagonal wurtzite structure form while in the vapour phase, it is present as discrete diatomic covalent molecules. It has a role as a carcinogenic agent. It is a beryllium molecular entity and a metal oxide. |
|---|---|
| CAS No. | 1304-56-9 |
| Molecular Formula | BeO |
| Molecular Weight | 25.012 g/mol |
| IUPAC Name | oxoberyllium |
| Standard InChI | InChI=1S/Be.O |
| Standard InChI Key | LTPBRCUWZOMYOC-UHFFFAOYSA-N |
| Impurities | Beryllium oxide-purities: 99-99.99% ... The purity of beryllia is critical to its thermal conductivity: as the purity drops below 99.5%, thermal conductivity drops off rapidly. Impurities (mg/kg): Al, 46; Fe, 32; Cr, 8; Mn, < 2; Ni, 9; B, 2; Ca, 31; Co, < 1; Cu, 3; Si, 1861; Mg, 922; Li, 2; Zn, < 20; Ti, 5; Na, 173; Ag, < 1; Mo, < 3; Pb, 2. Silicon and magnesium silicates are added to beryllia powder as sintering aids. |
| SMILES | [Be]=O |
| Canonical SMILES | [Be]=O |
| Boiling Point | 3787 °C |
| Colorform | White hexagonal crystals Light, amorphous powder White, amorphous powder or white hexagonal crystals |
| Melting Point | 2578 °C 2530 °C |
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